Cas no 39588-43-7 (1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester)
39588-43-7 structure
Product Name:1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester
CAS No:39588-43-7
MF:C8H6N2O2S
MW:194.210440158844
CID:1510220
PubChem ID:760156
Update Time:2025-04-21
1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester
- SCHEMBL507588
- Methyl benzo[d][1,2,3]thiadiazole-6-carboxylate
- SR-01000455521-1
- 39588-43-7
- STK009865
- DS-020792
- SR-01000455521
- AKOS000650142
- 1,2,3-Benzothiadiazole-6-carboxylic acid methyl ester
- RLPJBFFHKGWDAY-UHFFFAOYSA-N
- methyl 1,2,3-benzothiadiazole-6-carboxylate
- CCG-17955
- Benzo[1,2,3]thiadiazole-6-carboxylic acid methyl ester
-
- Inchi: 1S/C8H6N2O2S/c1-12-8(11)5-2-3-6-7(4-5)13-10-9-6/h2-4H,1H3
- InChI Key: RLPJBFFHKGWDAY-UHFFFAOYSA-N
- SMILES: S1C2C=C(C(=O)OC)C=CC=2N=N1
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 52.08
1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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